Cas no 27213-78-1 (tert-Butylcatechol)

tert-Butylcatechol structure
tert-Butylcatechol structure
Product Name:tert-Butylcatechol
CAS No:27213-78-1
MF:C10H14O2
MW:166.216963291168
CID:53096
Update Time:2024-01-24

tert-Butylcatechol Chemical and Physical Properties

Names and Identifiers

    • tert-Butylcatechol
    • (1,1-Dimethylethyl)-2-benzenediol
    • 4-TERT-BUTYLCATECHOL
    • 2-Benzenediol,(1,1-dimethylethyl)-1
    • tert-butylpyrocatechol
    • 1,2-Benzenediol, (1,1-dimethylethyl)-
    • Inchi: 1S/C10H14O2/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6,11-12H,1-3H3
    • InChI Key: XESZUVZBAMCAEJ-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1C=CC(O)=C(O)C=1

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.086
  • Melting Point: 55 °C
  • Boiling Point: 265.6°Cat760mmHg
  • Flash Point: 122.5°C
  • PSA: 40.46

tert-Butylcatechol Security Information

  • Hazardous Material transportation number:2811
  • HazardClass:6.1(b)
  • PackingGroup:III
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.